Cas no 1033-01-8 (Benzenamine, N-(4-methylphenyl)-2,4-dinitro-)

• Product Name: Benzenamine, N-(4-methylphenyl)-2,4-dinitro-
• CAS No: 1033-01-8
• MF: C₁₃H₁₁N₃O₄
• MW: 273.244142770767
• CID: 237015
• PubChem ID: 256356
• Update Time: 2025-04-19

Benzenamine, N-(4-methylphenyl)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(4-methylphenyl)-2,4-dinitro-
• N-(2,4-Dinitrophenyl)-p-toluidine
• N-(4-methylphenyl)-2,4-dinitroaniline
• (2,4-Dinitro-phenyl)-p-tolyl-amin
• (2,4-dinitro-phenyl)-p-tolyl-amine
• (2.4-Dinitro-phenyl)-p-toluidin
• 2,4-Dinitro-4'-methyldiphenylamine
• 2,4-dinitro-N-p-tolylaniline
• 2'.4'-Dinitro-4-methyl-diphenylamin
• 4'-methyl-2,4-dinitrodiphenylamine
• N-(4-Methylphenyl)-2,4-dinitroaniline #
• 2,4-Dinitro-N-(p-tolyl)aniline
• UPCMLD0ENAT0512-0231:001
• 4-Methyl-2',4'-dinitrodiphenylamine
• TIMTEC-BB SBB001082
• DTXSID40908319
• NSC-83167
• RNXMAPTUJXBOFX-UHFFFAOYSA-N
• AKOS000286050
• (2,4-dinitrophenyl)(4-methylphenyl)amine
• CBDivE_000330
• MFCD00024396
• CS-0281377
• SCHEMBL6002470
• NSC83167
• Z31202015
• NCIOpen2_004500
• 1033-01-8

• Inchi： 1S/C13H11N3O4/c1-9-2-4-10(5-3-9)14-12-7-6-11(15(17)18)8-13(12)16(19)20/h2-8,14H,1H3
• InChI Key： RNXMAPTUJXBOFX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NC1C=CC(C)=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 273.07503
• Monoisotopic Mass: 273.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 98.31
• LogP: 4.67440